Cas no 112391-34-1 (2-iodosyl-4-nitrobenzoic acid)

2-iodosyl-4-nitrobenzoic acid structure
2-iodosyl-4-nitrobenzoic acid structure
Product Name:2-iodosyl-4-nitrobenzoic acid
CAS No:112391-34-1
MF:C7H4INO5
MW:309.014834403992
CID:2608678
PubChem ID:3714830
Update Time:2025-04-21

2-iodosyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-iodosyl-4-nitrobenzoic acid
    • DTXCID60346274
    • 112391-34-1
    • SCHEMBL6183800
    • Benzoic acid, 2-iodosyl-4-nitro-
    • 2-iodosyl-4-nitro-benzoic Acid
    • DTXSID70395415
    • FBADTBVXQIPLPP-UHFFFAOYSA-N
    • Inchi: 1S/C7H4INO5/c10-7(11)5-2-1-4(9(13)14)3-6(5)8-12/h1-3H,(H,10,11)
    • InChI Key: FBADTBVXQIPLPP-UHFFFAOYSA-N
    • SMILES: I(C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 308.91342Da
  • Monoisotopic Mass: 308.91342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 100Ų

2-iodosyl-4-nitrobenzoic acid Pricemore >>

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